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Cat. No.: B057182 Get Quote

A Comprehensive Technical Guide to
Tris(phenylthio)methane
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris(phenylthio)methane, also known as triphenyl trithioorthoformate, is a versatile organic

compound with significant applications in chemical synthesis. Its unique structure, featuring a

central carbon atom bonded to three phenylthio groups, makes it a valuable reagent,

particularly as a formyl anion equivalent. This technical guide provides an in-depth overview of

the physical and chemical properties of Tris(phenylthio)methane, detailed experimental

protocols for its synthesis and characterization, and a summary of its applications in research

and development. All quantitative data is presented in structured tables for clarity and ease of

comparison.

Chemical and Physical Properties
Tris(phenylthio)methane is a white to off-white crystalline solid at room temperature. It is

characterized by its stability under standard conditions and its solubility in various organic

solvents.
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The key physical properties of Tris(phenylthio)methane are summarized in the table below.

Property Value Reference(s)

CAS Number 4832-52-4

Molecular Formula C₁₉H₁₆S₃

Molecular Weight 340.53 g/mol

Melting Point 39-41 °C

Boiling Point
113 °C (Flash Point, closed

cup)

Appearance White crystalline solid

Solubility Soluble in organic solvents.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

Tris(phenylthio)methane. The following table summarizes its key spectral data.

Spectroscopic Technique Data

¹H NMR Data not available in search results.

¹³C NMR Data not available in search results.

Infrared (IR) Data not available in search results.

Mass Spectrometry (MS)

Predicted m/z values for various adducts:

[M+H]⁺: 341.04868, [M+Na]⁺: 363.03062, [M-

H]⁻: 339.03412, [M]⁺: 340.04085.[1]

Chemical Properties and Reactivity
Tris(phenylthio)methane serves as a valuable reagent in organic synthesis, primarily

functioning as a masked formyl group. Its reactivity is centered around the central methine
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proton, which can be deprotonated by a strong base to form a nucleophilic carbanion. This

anion can then react with various electrophiles.

Key applications of its reactivity include:

Formylation Reactions: It is used as a formylating reagent.

Preparation of β-amino acids: It is utilized in the synthesis of β-amino acids.

Asymmetric Synthesis: It can act as a catalyst in asymmetric synthesis.

Pictet-Spengler Cyclization: It has been used in the preparation of 1-phenylthio-

tetrahydroisoquinolines through an activated Pictet-Spengler cyclization.

Synthesis of Homoallylchalcogenoacetals: It reacts with allylsilanes in the presence of a

Lewis acid to form homoallylchalcogenoacetals.

Experimental Protocols
Synthesis of Tris(phenylthio)methane
A common method for the synthesis of Tris(phenylthio)methane involves the reaction of

chloroform with thiophenol in the presence of a base.

Materials:

Thiophenol

Chloroform (CHCl₃)

Sodium hydroxide (NaOH) or other suitable base

Ethanol or other suitable solvent

Diethyl ether or other extraction solvent

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)
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Stirring and heating apparatus

Procedure:

Dissolve sodium hydroxide in ethanol in a round-bottom flask equipped with a stirrer and a

condenser.

Cool the solution in an ice bath.

Slowly add thiophenol to the cooled solution with continuous stirring.

After the addition of thiophenol is complete, slowly add chloroform to the reaction mixture.

Allow the reaction mixture to warm to room temperature and then reflux for several hours

until the reaction is complete (monitor by TLC).

After cooling, pour the reaction mixture into water and extract with diethyl ether.

Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or hexane)

to yield pure Tris(phenylthio)methane.

Diagram of Synthesis Workflow:
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Reactant Preparation

Reaction

Work-up & Purification

Thiophenol

Reaction Mixture
(Addition and Reflux)
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& Extraction

Drying of Organic Layer

Solvent Evaporation

Recrystallization

Pure Tris(phenylthio)methane
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Analytical Techniques

Data Interpretation

Synthesized Product

Melting Point Analysis NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Mass Spectrometry

Compare with
Literature Value Confirm Structure Identify Functional Groups Confirm Molecular Weight

Confirmed Structure & Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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